Cas no 91202-69-6 (2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)-)

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- structure
91202-69-6 structure
2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)-
91202-69-6
C10H22O2Si
202.36598443985
787981

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- Properties

Names and Identifiers

    • 2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)-
    • (E)-4-[tert-butyl(dimethyl)silyl]oxybut-2-en-1-ol
    • PTURWRRIBNABTN-VOTSOKGWSA-N
    • 1S/C10H22O2Si/c1-10(2,3)13(4,5)12-9-7-6-8-11/h6-7,11H,8-9H2,1-5H3/b7-6+
    • C(O)/C=C/CO[Si](C(C)(C)C)(C)C

Experimental Properties

  • 2.55670
  • 29.46000
  • 239.0±28.0 °C(Predicted)
  • 14.17±0.10(Predicted)
  • 0.892±0.06 g/cm3(Predicted)

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- Synthesis

Synthetic Circuit 1

264125-54-4 264125-54-4
179949-75-8 179949-75-8
123-38-6 123-38-6
91202-69-6 91202-69-6
537684-36-9 537684-36-9
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Methyllithium ;  15 min, -30 °C
1.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
1.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Synthetic Circuit 2

537684-35-8 537684-35-8
537684-34-7 537684-34-7
91202-69-6 91202-69-6
537684-36-9 537684-36-9
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Diethyl ether
2.1 Reagents: Methyllithium ;  15 min, -30 °C
2.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
2.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Synthetic Circuit 3

145350-62-5 145350-62-5
18162-48-6 18162-48-6
91202-69-6 91202-69-6
537684-36-9 537684-36-9
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Iodine Solvents: Diethyl ether
3.1 Reagents: Methyllithium ;  15 min, -30 °C
3.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
3.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Synthetic Circuit 4

688-73-3 688-73-3
110-65-6 110-65-6
91202-69-6 91202-69-6
537684-36-9 537684-36-9
86120-46-9 86120-46-9
Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile Solvents: Benzene ;  reflux
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Iodine Solvents: Diethyl ether
4.1 Reagents: Methyllithium ;  15 min, -30 °C
4.2 Reagents: tert-Butyllithium ;  90 min, -90 °C
4.3 2 h, -90 °C
Reference
On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne
Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- Raw materials

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- Preparation Products

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- Related Literature

91202-69-6 (2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)-) Related Products

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